Cas no 646064-71-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-)

• Product name: 4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
• CAS No: 646064-71-3
• MF: C₁₀H₁₀O₂
• MW: 162.1852
• CID: 421331
• PubChem ID: 12157604

4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-methyl-, (3R)-
• (3R)-3-methyl-2,3-dihydrochromen-4-one
• SCHEMBL15147097
• 646064-71-3
• DTXSID00478785
• (R)-3-Methylchroman-4-one
• (3R)-3-methyl-3,4-dihydro-2H-1-benzopyran-4-one

• Inchi： InChI=1S/C10H10O2/c1-7-6-12-9-5-3-2-4-8(9)10(7)11/h2-5,7H,6H2,1H3/t7-/m1/s1
• InChI Key： PYKLMHVJWGDWOH-SSDOTTSWSA-N
• SMILES： CC1COC2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones